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Compound of Interest

Compound Name: TAT-P110

Cat. No.: B15603523 Get Quote

TAT-P110 Technical Support Center: Solubility
and Stability Guide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of the TAT-P110
peptide in aqueous solutions. The following information is designed to address common issues

and questions encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initial stock solution preparation of TAT-P110?

A1: For the initial stock solution, high-purity dimethyl sulfoxide (DMSO) is recommended.[1][2]

[3] It is crucial to use fresh, anhydrous DMSO as it is hygroscopic, and absorbed moisture can

significantly impact peptide solubility.[2]

Q2: I am having trouble dissolving TAT-P110 in DMSO. What can I do?

A2: If you encounter solubility issues with TAT-P110 in DMSO, you can try the following:

Sonication: Briefly sonicating the solution can aid in dissolution.[4]

pH Adjustment: Adjusting the pH of the DMSO solution to 2 with 1 M HCl has been reported

to improve solubility.[1][3]
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Q3: Can I dissolve TAT-P110 directly in aqueous buffers like PBS or saline?

A3: While some sources indicate that TAT-P110 is soluble in water or saline, dissolving it

directly in aqueous buffers can be challenging and may lead to aggregation, especially at high

concentrations.[5] It is generally recommended to first prepare a concentrated stock solution in

DMSO and then dilute it into your aqueous buffer of choice.

Q4: My TAT-P110 solution appears cloudy or has visible precipitates after dilution in an

aqueous buffer. What should I do?

A4: Cloudiness or precipitation upon dilution into an aqueous buffer is a common issue with

peptides, often due to aggregation. Here are some troubleshooting steps:

Slow Dilution: Add the DMSO stock solution dropwise into the vigorously stirring aqueous

buffer. This prevents localized high concentrations of the peptide that can trigger

aggregation.[6]

Optimize pH: The solubility of peptides is often lowest at their isoelectric point. Ensure the pH

of your final aqueous solution is appropriate for TAT-P110. For basic peptides, a slightly

acidic pH may improve solubility.[4][7]

Lower Final Concentration: You may have exceeded the peptide's solubility limit in the

aqueous buffer. Try preparing a more dilute final solution. If precipitation occurs, you may

need to lyophilize the peptide and redissolve it at a lower concentration.[8]

Q5: How should I store TAT-P110 stock solutions?

A5: Lyophilized TAT-P110 powder should be stored at -20°C or -80°C.[1][3] Once dissolved in

DMSO, aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw

cycles.[1] Store these aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Q6: What is the stability of TAT-P110 in cell culture media at 37°C?

A6: While specific quantitative data on the stability of TAT-P110 in cell culture media at 37°C

over extended periods is not readily available, peptides in solution are generally less stable
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than in their lyophilized form. For experiments involving incubation, it is best to add the freshly

diluted TAT-P110 to the cell culture medium immediately before use.

Quantitative Data Summary
The following tables summarize the available quantitative data on TAT-P110 solubility and

storage.

Table 1: TAT-P110 Solubility

Solvent Concentration Conditions Reference

DMSO
22.22 mg/mL (9.21

mM)

Ultrasonic and adjust

pH to 2 with 1 M HCl
[1][3]

Water 1 mg/mL
No specific conditions

reported

Table 2: TAT-P110 Stock Solution Storage

Storage
Temperature

Duration Solvent Reference

-20°C 1 month DMSO [1]

-80°C 6 months DMSO [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TAT-P110 Stock Solution in DMSO

Equilibrate: Allow the vial of lyophilized TAT-P110 to warm to room temperature before

opening to prevent condensation.

Reconstitution: Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve

a 10 mM concentration. For example, for 1 mg of TAT-P110 (MW: ~2427 g/mol ), add

approximately 41.2 µL of DMSO.
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Dissolution: Gently vortex the vial to dissolve the peptide. If necessary, sonicate the solution

in a water bath for short intervals (e.g., 1-2 minutes) until the peptide is fully dissolved. If

solubility issues persist, consider adjusting the pH to 2 with 1 M HCl.[1][3]

Aliquoting and Storage: Aliquot the stock solution into single-use, low-protein-binding

microcentrifuge tubes. Store the aliquots at -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture Experiments

Thaw Stock Solution: Rapidly thaw an aliquot of the 10 mM TAT-P110 DMSO stock solution.

Dilution: While gently vortexing the cell culture medium, slowly add the required volume of

the TAT-P110 stock solution to achieve the desired final concentration (e.g., 1 µM). It is

important to add the peptide solution to the medium and not the other way around to

minimize precipitation.

Immediate Use: Use the freshly prepared working solution immediately for your cell-based

assays.

Protocol 3: Formulation for In Vivo Administration

For in vivo studies, TAT-P110 has been administered via intraperitoneal injection after

dissolution in saline.[9] Another formulation involves a multi-step process:

Initial Dissolution: Prepare a concentrated stock solution in DMSO.

Vehicle Preparation: In a separate tube, mix PEG300 and Tween 80.

Admixture: Add the TAT-P110 DMSO stock solution to the PEG300/Tween 80 mixture and

mix until clear.

Aqueous Dilution: Add sterile double-distilled water (ddH2O) to the mixture to reach the final

desired volume and concentration. This solution should be used immediately.[2]

Visualized Workflows and Signaling Pathways
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TAT-P110 Solution Preparation Workflow

Stock Solution Preparation

Working Solution Preparation (Aqueous)
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Aliquot for Storage
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Thaw Stock Solution
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Use Immediately
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Caption: Workflow for preparing TAT-P110 stock and working solutions.
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TAT-P110 Mechanism of Action

TAT-P110 Drp1-Fis1
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inhibits Restored Mitochondrial
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Caption: TAT-P110 inhibits the Drp1-Fis1 interaction, preventing excessive mitochondrial

fission.
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Troubleshooting Precipitation of TAT-P110

Precipitate Observed in
Aqueous TAT-P110 Solution
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Solution should be clear

Re-prepare: Add DMSO stock dropwise
to vigorously stirring buffer

No
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Yes
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may improve solubility)

No

Is the DMSO stock clear?

Yes

Re-prepare DMSO stock.
Use fresh, anhydrous DMSO.
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NoYes
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Caption: A logical guide for troubleshooting TAT-P110 precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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